Cas no 2171826-16-5 (4-tert-butyl-9-methyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 4-tert-butyl-9-methyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2171826-16-5
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6524334
• PubChem ID: 165863271
• Update Time: 2025-05-25

4-tert-butyl-9-methyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-9-methyl-1-oxa-5-azaspiro5.5undecane
• 4-tert-butyl-9-methyl-1-oxa-5-azaspiro[5.5]undecane
• EN300-1278471
• 2171826-16-5

• Inchi： 1S/C14H27NO/c1-11-5-8-14(9-6-11)15-12(7-10-16-14)13(2,3)4/h11-12,15H,5-10H2,1-4H3
• InChI Key： XOHUIGJYRKBENG-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)(C)C)NC21CCC(C)CC2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-tert-butyl-9-methyl-1-oxa-5-azaspiro5.5undecane

Comprehensive Overview of 4-tert-butyl-9-methyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2171826-16-5)

The compound 4-tert-butyl-9-methyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2171826-16-5) is a spirocyclic structure featuring a unique blend of oxygen and nitrogen heteroatoms within its framework. This molecule has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both 1-oxa (oxygen) and 5-aza (nitrogen) functionalities in its spiro[5.5]undecane backbone makes it a compelling subject for synthetic chemists exploring novel bioactive compounds.

In recent years, the demand for spirocyclic compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 4-tert-butyl-9-methyl-1-oxa-5-azaspiro[5.5]undecane due to its structural rigidity, which can enhance binding affinity in target interactions. The tert-butyl group contributes to steric hindrance, potentially improving metabolic stability—a critical factor in the development of long-acting therapeutics.

From a synthetic perspective, the preparation of CAS No. 2171826-16-5 involves multi-step organic transformations, often leveraging palladium-catalyzed cross-coupling or ring-closing metathesis. These methods align with the broader trend toward sustainable chemistry, as highlighted by the growing interest in "green synthesis" and "atom economy" in academic and industrial circles. The compound’s spiro[5.5]undecane core also resonates with the exploration of three-dimensional molecular architectures, a hot topic in fragment-based drug design.

Analytical characterization of 4-tert-butyl-9-methyl-1-oxa-5-azaspiro[5.5]undecane typically employs techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These tools confirm the compound’s purity and stereochemistry, addressing common queries like "How to verify spirocyclic compound identity?"—a frequent search among chemists. Additionally, computational studies (e.g., DFT calculations) are increasingly used to predict its physicochemical properties, catering to the rise of AI-driven molecular modeling in chemical research.

The potential applications of CAS No. 2171826-16-5 extend beyond pharmaceuticals. Its structural motifs are being investigated for use in advanced materials, such as liquid crystals or catalysts for asymmetric synthesis. This versatility aligns with the broader market demand for "multifunctional organic building blocks," a keyword often associated with high-impact publications and patent filings.

In summary, 4-tert-butyl-9-methyl-1-oxa-5-azaspiro[5.5]undecane represents a fascinating case study in modern organic chemistry. Its synthesis, characterization, and applications intersect with cutting-edge trends like green chemistry, computational prediction, and 3D molecular design, making it a relevant subject for researchers and industry professionals alike.